Cas no 1807167-23-2 (2-Chloro-5-fluoro-4-methylbenzaldehyde)

• Product Name: 2-Chloro-5-fluoro-4-methylbenzaldehyde
• CAS No: 1807167-23-2
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 5006705
• Update Time: 2026-02-27

2-Chloro-5-fluoro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-methylbenzaldehyde

• Inchi： 1S/C8H6ClFO/c1-5-2-7(9)6(4-11)3-8(5)10/h2-4H,1H3
• InChI Key： CODVZUDDDMOUBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C(C)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-5-fluoro-4-methylbenzaldehyde

Professional Introduction to 2-Chloro-5-fluoro-4-methylbenzaldehyde (CAS No. 1807167-23-2)

2-Chloro-5-fluoro-4-methylbenzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1807167-23-2, belongs to the class of aromatic aldehydes and features both chloro and fluoro substituents, which contribute to its distinct reactivity and utility in synthetic chemistry.

The molecular structure of 2-Chloro-5-fluoro-4-methylbenzaldehyde consists of a benzene ring substituted with a methyl group at the 4-position, a chloro group at the 2-position, and a fluoro group at the 5-position. The presence of these electron-withdrawing and electron-donating groups imparts specific electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The aldehyde functional group at the 1-position further enhances its reactivity, allowing for various chemical transformations such as condensation reactions, oxidation, and reduction.

In recent years, 2-Chloro-5-fluoro-4-methylbenzaldehyde has been extensively studied for its role in the development of pharmaceutical agents. Its structural motifs are frequently found in biologically active molecules, particularly in the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer. The chloro and fluoro substituents are known to improve metabolic stability and binding affinity, making them crucial for drug design.

One of the most compelling aspects of 2-Chloro-5-fluoro-4-methylbenzaldehyde is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological properties. For instance, studies have demonstrated its use in synthesizing small-molecule inhibitors that interact with specific enzymes involved in disease pathways. The introduction of fluorine atoms into drug candidates often leads to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to degradation by metabolic enzymes.

The compound's application extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of 2-Chloro-5-fluoro-4-methylbenzaldehyde have been explored as potential intermediates for herbicides and pesticides. The unique combination of substituents enhances its efficacy against target organisms while maintaining environmental safety.

The synthesis of 2-Chloro-5-fluoro-4-methylbenzaldehyde typically involves multi-step organic reactions starting from readily available aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a versatile chemical entity in industrial applications.

In academic research, 2-Chloro-5-fluoro-4-methylbenzaldehyde has been utilized to explore new reaction pathways and develop innovative catalytic systems. Its role in studying electronic effects and steric hindrance has provided valuable insights into molecular interactions at the atomic level. Such research contributes to the broader understanding of chemical reactivity and aids in designing more efficient synthetic strategies.

The future prospects of 2-Chloro-5-fluoro-4-methylbenzaldehyde are promising, with ongoing studies focusing on expanding its applications in drug discovery and material science. The integration of computational chemistry techniques has further accelerated the discovery process by predicting novel derivatives with optimized properties. This interdisciplinary approach underscores the compound's significance in advancing both theoretical and applied chemistry.

In conclusion, 2-Chloro-5-fluoro-4-methylbenzaldehyde (CAS No. 1807167-23-2) is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions to global challenges. As scientific understanding continues to evolve, the utility of this compound is expected to grow, reinforcing its role as a cornerstone in modern chemical research.